Cas no 2305255-52-9 (trimethyl-1H-imidazol-2-amine hydrochloride)

• Product Name: trimethyl-1H-imidazol-2-amine hydrochloride
• CAS No: 2305255-52-9
• MF: C₆H₁₂ClN₃
• MW: 161.632579803467
• CID: 6240976
• PubChem ID: 138987919
• Update Time: 2025-10-28

trimethyl-1H-imidazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z2310671086
• CS-0139795
• 1,4,5-Trimethylimidazol-2-amine;hydrochloride
• EN300-6759751
• 2305255-52-9
• trimethyl-1H-imidazol-2-amine hydrochloride
• 1,4,5-Trimethyl-1H-imidazol-2-amine hydrochloride

• Inchi： 1S/C6H11N3.ClH/c1-4-5(2)9(3)6(7)8-4;/h1-3H3,(H2,7,8);1H
• InChI Key： BGSYBMCNMGAIIK-UHFFFAOYSA-N
• SMILES： Cl.N1(C)C(N)=NC(C)=C1C

Computed Properties

• Exact Mass: 161.0719751g/mol
• Monoisotopic Mass: 161.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on trimethyl-1H-imidazol-2-amine hydrochloride

Comprehensive Overview of Trimethyl-1H-imidazol-2-amine Hydrochloride (CAS No. 2305255-52-9)

Trimethyl-1H-imidazol-2-amine hydrochloride (CAS No. 2305255-52-9) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by its imidazole core and amine hydrochloride functional group, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of small molecule inhibitors and enzyme modulators.

The molecular structure of trimethyl-1H-imidazol-2-amine hydrochloride features a trimethylated imidazole ring, which enhances its stability and reactivity in various chemical reactions. This attribute makes it valuable for high-throughput screening and medicinal chemistry projects. Recent studies highlight its role in optimizing bioavailability and pharmacokinetic properties of lead compounds, aligning with the growing demand for precision medicine and targeted therapies.

In the context of green chemistry, trimethyl-1H-imidazol-2-amine hydrochloride is being investigated for its potential in sustainable synthesis routes. With the rise of AI-driven drug design, computational models frequently reference this compound for its molecular docking capabilities. Its compatibility with machine learning algorithms in predicting drug-target interactions has made it a subject of interest in cheminformatics studies.

From an industrial perspective, the compound's scalable production and high purity standards cater to the stringent requirements of Good Manufacturing Practice (GMP). Manufacturers emphasize its utility in custom synthesis and contract research organizations (CROs), where it aids in accelerating preclinical development timelines. The compound's solubility profile and thermal stability further enhance its applicability in formulation science.

Emerging trends in proteomics and genomics have also spotlighted trimethyl-1H-imidazol-2-amine hydrochloride as a tool for studying post-translational modifications. Its ability to interact with biological macromolecules positions it as a candidate for bioconjugation strategies. Additionally, its relevance in cancer research and neurodegenerative disease models underscores its multidisciplinary appeal.

Quality control protocols for CAS No. 2305255-52-9 typically involve HPLC, NMR, and mass spectrometry to ensure batch-to-batch consistency. Regulatory compliance with REACH and FDA guidelines further solidifies its adoption in global markets. As the scientific community continues to explore its potential, trimethyl-1H-imidazol-2-amine hydrochloride remains a focal point for innovation in life sciences and material chemistry.